6-(4-Fluorophenyl)pyrido[3,2-d]pyrimidin-4(1H)-one

• CAS No.: 917758-74-8
• Molecular Formula: C13H8FN3O
• Molecular Weight: 241.22 g/mol
• IUPAC Name: 6-(4-fluorophenyl)-3H-pyrido[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C13H8FN3O/c14-9-3-1-8(2-4-9)10-5-6-11-12(17-10)13(18)16-7-15-11/h1-7H,(H,15,16,18)
• InChI Key: NGPULFLEKDMQGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(C=C2)N=CNC3=O)F

Description

6-(4-Fluorophenyl)pyrido[3,2-d]pyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C13H8FN3O and its molecular weight is 241.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-chloro-pyrido[3,2-d]pyrimidin-4(3H)one (1.0 g, 5.5 mmol) in dioxane (80 ml) and water (20 ml) was added 4-fluorophenylboronic acid (770 mg, 5.5 mmol), K2CO3 (2.28 g, 16.5 mmol), and tetrakis(triphenylphosphine)palladium(0) (290 mg, 0.25 mmol). The mixture was heated at reflux for 20 hours. After cooling to room temperature, the reaction mixture was neutralized to pH 5-6 with acetic acid, concentrated to a small volume, filtered and washed with water to yield a crude product. The crude residue was purified by silica gel flash chromatography, the mobile phase being a mixture of methanol and dichloromethane, in a volume ratio of 1:30, yielding the title compound as a white solid (1.2 g, yield: 90%) which was characterised by its mass spectrum as follows: MS (m/z): 242 ([M+H]+, 100).